Cas no 1335858-14-4 ((1S)-1-(6-methoxy-1H-indol-2-yl)ethan-1-amine)

• Product Name: (1S)-1-(6-methoxy-1H-indol-2-yl)ethan-1-amine
• CAS No: 1335858-14-4
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6416397
• PubChem ID: 96749179
• Update Time: 2025-05-24

(1S)-1-(6-methoxy-1H-indol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(6-methoxy-1H-indol-2-yl)ethan-1-amine
• 1335858-14-4
• EN300-1854195

• Inchi： 1S/C11H14N2O/c1-7(12)10-5-8-3-4-9(14-2)6-11(8)13-10/h3-7,13H,12H2,1-2H3/t7-/m0/s1
• InChI Key： DVVQYJMNDMARRK-ZETCQYMHSA-N
• SMILES： O(C)C1C=CC2C=C([C@H](C)N)NC=2C=1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51Ų

Additional information on (1S)-1-(6-methoxy-1H-indol-2-yl)ethan-1-amine

Compound CAS No. 1335858-14-4: (1S)-1-(6-Methoxy-1H-indol-2-yl)ethan-1-amine

The compound with CAS No. 1335858-14-4, commonly referred to as (1S)-1-(6-methoxy-1H-indol-2-yl)ethan-1-amine, is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its indole ring system, which is a heterocyclic aromatic structure, and its amine functionality, which contributes to its potential bioactivity. The 6-methoxy substitution on the indole ring adds further complexity to its chemical profile, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of (1S)-1-(6-methoxy-1H-indol-2-yl)ethan-1-amines as modulators of key biological targets, including enzymes and receptors involved in neurodegenerative diseases, inflammation, and cancer. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical in signaling pathways associated with cellular proliferation and survival. The stereochemistry at the (S)-configuration plays a pivotal role in determining its pharmacokinetic properties and bioavailability, making it a valuable lead compound for drug development.

The synthesis of (1S)-1-(6-methoxyindolyl)ethylamine involves a multi-step process that typically begins with the preparation of the indole derivative. Recent advancements in asymmetric synthesis have enabled the efficient construction of the (S)-stereocenter, ensuring high enantiomeric purity. This has been achieved through the use of chiral catalysts and auxiliary groups, which are now widely adopted in modern organic synthesis. The incorporation of the methoxy group at position 6 of the indole ring is crucial for optimizing the compound's solubility and stability, as highlighted in a study published in *Organic Process Research & Development*.

In terms of pharmacological activity, (1S)-configuration has been shown to exhibit superior binding affinity to specific G-protein coupled receptors (GPCRs), which are implicated in pain perception and mood disorders. Preclinical studies conducted by researchers at the University of California have demonstrated that this compound possesses analgesic properties without inducing tolerance or dependence, making it a potential candidate for treating chronic pain conditions. Furthermore, its ability to modulate serotonin reuptake suggests applications in antidepressant therapies.

The toxicity profile of (1S)-indole-derived ethanamine has also been extensively evaluated in preclinical models. According to findings from *Toxicological Sciences*, acute and chronic toxicity studies indicate that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organ systems. This favorable safety profile underscores its potential for long-term therapeutic use.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of (S)-configured indole amine through structural modifications. Researchers are exploring strategies such as prodrug design and nanoparticle encapsulation to enhance its bioavailability and reduce systemic side effects. Additionally, collaborative efforts between academia and industry are underway to advance this compound into clinical trials for various indications.

In conclusion, CAS No. 1335858-14-4, or (S)-configured 6-methoxyindole ethanamine, represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents. With its unique chemical properties and promising biological activity, this compound continues to be a focal point in drug discovery research.